Cas no 18102-29-9 (2-Methyl-6-nitroanisole)

• Product Name: 2-Methyl-6-nitroanisole
• CAS No: 18102-29-9
• MF: C₈H₉NO₃
• MW: 167.161962270737
• MDL: MFCD00661626
• CID: 829444
• PubChem ID: 297001
• Update Time: 2025-04-19

2-Methyl-6-nitroanisole Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-1-methyl-3-nitrobenzene
• 2-Methyl-6-nitroanisole
• 2-Methoxy-3-nitrotoluene
• 2-methyl-6-nitroanisol
• 2-methyl-6-nitro-anisole
• 3-Nitro-2-methoxy-toluol
• Methyl-(6-nitro-2-methyl-phenyl)-aether
• NSC 167598
• Benzene, 2-methoxy-1-methyl-3-nitro-
• NSC167598
• FCH922348
• RP22983
• TRA0036356
• SY004625
• AB0058968
• AX8174102
• V3907
• 18102-29-9
• J-510024
• MFCD00661626
• SCHEMBL4564308
• NSC-167598
• DB-065346
• 2-Methoxy-1-methyl- Nitrobenzol
• OCSBJPCSPDPAQL-UHFFFAOYSA-N
• AKOS006344266
• AS-31532
• DTXSID40304852

• MDL： MFCD00661626
• Inchi： 1S/C8H9NO3/c1-6-4-3-5-7(9(10)11)8(6)12-2/h3-5H,1-2H3
• InChI Key： OCSBJPCSPDPAQL-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CC=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 167.05800
• Monoisotopic Mass: 167.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55

Experimental Properties

• Density: 1.180±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 140 ºC (24 Torr)
• Flash Point: 129.9±23.8 ºC,
• Solubility: Very slightly soluble (0.72 g/l) (25 º C),
• PSA: 55.05000
• LogP: 2.43500